Sodium selenate decahydrate

Sodium selenate decahydrate is a white crystalline solid that contains ten molecules of water for each molecule of sodium selenate. Its molecular weight is approximately 188.94 g/mol . This compound is highly soluble in water, making it useful for applications where rapid dissolution is required. The decahydrate form is particularly common in dietary supplements and animal feed due to its bioavailability and ease of absorption.

• In biological systems, selenium from sodium selenate decahydrate gets incorporated into selenoproteins, which play vital roles in various functions, including antioxidant defense, thyroid hormone metabolism, and reproduction []. The exact mechanisms by which these selenoproteins exert their effects are still being elucidated, but they likely involve interactions with free radicals and other reactive molecules [].

• Toxicity: Sodium selenate decahydrate can be toxic in high doses. The safe upper limit for daily selenium intake is around 400 mcg for adults []. Excessive intake can lead to selenosis, a condition characterized by hair loss, garlic breath odor, and neurological problems [].
• Flammability: Non-flammable.
• Reactivity: Generally unreactive under normal conditions. However, it can react with strong acids or reducing agents.

Nutritional Research

• Selenium source: Sodium selenate decahydrate can be used as a source of selenium in studies investigating its role in various biological processes. Selenium is an essential trace element that plays a crucial role in human health and is involved in antioxidant defense, thyroid hormone metabolism, and immune function .
• Selenium deficiency and supplementation: Researchers can utilize sodium selenate decahydrate to create models of selenium deficiency in cell cultures or animal models to understand the consequences of low selenium intake and the effectiveness of various supplementation strategies .

Environmental Research

• Selenium cycling and bioaccumulation: Scientists can employ sodium selenate decahydrate to trace the movement and transformation of selenium in the environment. This can help researchers understand how selenium cycles through different ecosystems and the potential for bioaccumulation in the food chain .
• Selenium toxicity in plants and animals: Studies investigating the effects of selenium exposure on plants and animals can utilize sodium selenate decahydrate to establish controlled exposure conditions and assess the impact on various biological parameters .

Other Research Applications

• Glass manufacturing: In specific research settings, sodium selenate decahydrate can be used as a clarifying agent in glass production to counteract the color caused by iron impurities .
• Chemical synthesis: While not commonly used, sodium selenate decahydrate may be employed in specific research projects as a starting material for the synthesis of other selenium-containing compounds.

• Formation from Selenous Acid: Sodium selenate is produced by oxidizing sodium selenite (Na₂SeO₃) in a basic medium using hydrogen peroxide.
  • $\text{Na}_2\text{SeO}_3+\text{H}_2\text{O}_2\rightarrow \text{Na}_2\text{SeO}_4+\text{H}_2\text{O}$
• Reactivity: Sodium selenate acts as a weak oxidizing agent and can react with reducing agents under specific conditions .
• Dehydration: Upon heating, sodium selenate decahydrate can lose its water molecules to form anhydrous sodium selenate, which occurs at temperatures above 35 °C .

The synthesis of sodium selenate decahydrate typically involves the following steps:

• Oxidation: Selenium or sodium selenite is oxidized using nitric acid to produce selenous acid.
  • $\text{Se}+2\text{HNO}_3\rightarrow \text{H}_2\text{SeO}_3+\text{NO}+\text{NO}_2$
• Neutralization: The resulting selenous acid is neutralized with sodium carbonate to yield sodium selenite.
  • $\text{H}_2\text{SeO}_3+\text{Na}_2\text{CO}_3\rightarrow \text{Na}_2\text{SeO}_3+\text{H}_2\text{O}+\text{CO}_2$
• Oxidation to Selenate: Sodium selenite is then oxidized to sodium selenate using hydrogen peroxide.
  • $\text{Na}_2\text{SeO}_3+\text{H}_2\text{O}_2\rightarrow \text{Na}_2\text{SeO}_4+\text{H}_2\text{O}$
• Crystallization: The final product can be crystallized from an aqueous solution to obtain the decahydrate form.

Sodium selenate decahydrate has several applications:

• Dietary Supplement: It is used in multivitamins and supplements aimed at preventing selenium deficiency in humans and livestock .
• Animal Feed Additive: Commonly included in animal feeds to enhance selenium intake, regulated by the US Food and Drug Administration .
• Agricultural Use: Employed as a pesticide against various pests like mites and aphids, as well as a fungicide .
• Industrial Uses: Utilized in glass manufacturing for its color properties and as a decolorizing agent .

Research indicates that sodium selenate interacts with various biological systems. Studies have shown that it can influence cellular pathways related to oxidative stress and inflammation. Its effects on different organisms vary significantly; for instance, while it may promote health benefits at low doses, higher concentrations can lead to toxicity .

Sodium selenate decahydrate shares similarities with other selenium compounds but also exhibits unique properties:

Uniqueness of Sodium Selenate Decahydrate

• Hydration: The decahydrate form provides enhanced solubility compared to its anhydrous counterpart.
• Toxicity Profile: It has a distinct toxicity profile compared to other selenium compounds like sodium selenite, being more toxic under certain conditions .